Cas no 1846-67-9 (2-Heptynal)

2-Heptynal is an aliphatic alkyne-aldehyde compound with the molecular formula C₇H₁₀O. It features a terminal alkyne group and an aldehyde functional group, making it a versatile intermediate in organic synthesis. The compound is particularly valuable in the preparation of fine chemicals, pharmaceuticals, and specialty materials due to its reactive triple bond and carbonyl moiety. Its structure allows for selective transformations, including nucleophilic additions, coupling reactions, and cyclizations. 2-Heptynal is commonly used in research and industrial applications where precise functionalization is required. The compound should be handled under controlled conditions due to its reactivity and potential sensitivity to air and moisture.
2-Heptynal structure
2-Heptynal structure
Product Name:2-Heptynal
CAS No:1846-67-9
MF:C7H10O
MW:110.153702259064
CID:1378384
PubChem ID:549253
Update Time:2025-06-23

2-Heptynal Chemical and Physical Properties

Names and Identifiers

    • hept-2-ynal
    • 2-Heptynal
    • Hept-2-yn-1-al
    • SCHEMBL953772
    • Butylpropiolaldehyd
    • XWZLMLGAYCVWAU-UHFFFAOYSA-N
    • DTXSID90338465
    • 1846-67-9
    • 2-Heptynal #
    • Inchi: 1S/C7H10O/c1-2-3-4-5-6-7-8/h7H,2-4H2,1H3
    • InChI Key: XWZLMLGAYCVWAU-UHFFFAOYSA-N
    • SMILES: O=CC#CCCCC

Computed Properties

  • Exact Mass: 110.0732
  • Monoisotopic Mass: 110.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.9023 (estimate)
  • Melting Point: -48.35°C (estimate)
  • Boiling Point: 196.47°C (estimate)
  • Refractive Index: 1.4171 (estimate)
  • PSA: 17.07

2-Heptynal Pricemore >>

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